Cas no 1396879-22-3 (1-(naphthalen-1-yl)methyl-3-({pyrazolo1,5-apyridin-3-yl}methyl)urea)

• Product Name: 1-(naphthalen-1-yl)methyl-3-({pyrazolo1,5-apyridin-3-yl}methyl)urea
• CAS No: 1396879-22-3
• MF: C₂₀H₁₈N₄O
• MW: 330.383123874664
• CID: 6039640
• PubChem ID: 71790775
• Update Time: 2025-06-14

1-(naphthalen-1-yl)methyl-3-({pyrazolo1,5-apyridin-3-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-yl)methyl-3-({pyrazolo1,5-apyridin-3-yl}methyl)urea
• AKOS024540640
• 1-[(naphthalen-1-yl)methyl]-3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)urea
• VU0538220-1
• 1-(naphthalen-1-ylmethyl)-3-(pyrazolo[1,5-a]pyridin-3-ylmethyl)urea
• F6230-0317
• 1396879-22-3

• Inchi： 1S/C20H18N4O/c25-20(22-13-17-14-23-24-11-4-3-10-19(17)24)21-12-16-8-5-7-15-6-1-2-9-18(15)16/h1-11,14H,12-13H2,(H2,21,22,25)
• InChI Key： JSVSPDLDHPWJDX-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=NN2C=CC=CC2=1)NCC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 330.14806121g/mol
• Monoisotopic Mass: 330.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(naphthalen-1-yl)methyl-3-({pyrazolo1,5-apyridin-3-yl}methyl)urea

Comprehensive Overview of 1-(Naphthalen-1-yl)methyl-3-({Pyrazolo[1,5-a]pyridin-3-yl}methyl)urea (CAS No. 1396879-22-3)

The compound 1-(naphthalen-1-yl)methyl-3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)urea, identified by its CAS No. 1396879-22-3, is a structurally unique small molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate design combines a naphthalene moiety with a pyrazolo[1,5-a]pyridine core, linked via a urea bridge. This architecture positions it as a promising candidate for drug discovery, particularly in targeting protein-protein interactions and enzyme modulation. Researchers are increasingly exploring its potential in cancer therapeutics, neurodegenerative diseases, and inflammatory disorders, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 1-(naphthalen-1-yl)methyl-3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)urea has surged due to their versatility in medicinal chemistry. The pyrazolo[1,5-a]pyridine scaffold, in particular, is celebrated for its bioisosteric properties, often serving as a kinase inhibitor or GPCR modulator. This aligns with frequent searches for "new kinase inhibitors 2024" or "GPCR-targeted drug design," reflecting the compound's relevance in cutting-edge research. Its urea linkage further enhances binding affinity, a feature highly sought after in fragment-based drug discovery.

Synthetic routes to CAS No. 1396879-22-3 typically involve multi-step organic reactions, including Buchwald-Hartwig amination and Mitsunobu reactions, which are frequently discussed in academic forums. The compound's logP and solubility profiles suggest moderate bioavailability, a critical factor for oral drug development—addressing common queries like "how to improve drug solubility." Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity, meeting stringent standards for preclinical studies.

Beyond pharmaceuticals, 1-(naphthalen-1-yl)methyl-3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)urea has applications in material science, where its conjugated system enables potential use in organic semiconductors. This dual utility resonates with trending topics such as "multifunctional organic compounds" and "bioelectronic materials." Its stability under ambient conditions also makes it a viable candidate for high-throughput screening libraries, a hot topic in AI-driven drug discovery platforms.

Environmental and safety assessments of CAS No. 1396879-22-3 indicate low ecotoxicity, addressing growing concerns about "green chemistry in drug synthesis." Regulatory compliance with REACH and ICH guidelines further underscores its suitability for industrial-scale production. As patent landscapes evolve, this compound's intellectual property status remains a focal point for startups and academia alike, reflecting searches for "novel chemical entities with patent potential."

In summary, 1-(naphthalen-1-yl)methyl-3-({pyrazolo[1,5-a]pyridin-3-yl}methyl)urea exemplifies the convergence of medicinal chemistry and advanced materials science. Its multifaceted applications, coupled with rigorous synthetic and analytical validation, position it as a compound of enduring scientific and commercial interest. Future research may unlock further therapeutic or technological breakthroughs, solidifying its place in modern chemical innovation.